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Compound Focus: Chlorobutanol Hemihydrate

CAS No.: 6001-64-5

Cat. No.: S1492008

Core Properties of Chlorobutanol Hemihydrate

Property Details

CAS Number 6001-64-5 [1] [2] [3]

Molecular Formula CsH16CleOs (as a hemihydrate dimer) [2] [3]

Molecular Weight 372.93 g/mol [1] [2]

Melting Point 75-79 °C[1] [3]

Boiling Point 167 °C [1] [4] [3]

Appearance White to almost white crystalline powder or chunks [1]

Odor Camphor-like [4]

Primary Functions Preservative, Sedative, Hypnotic, Weak local anesthetic [1] [2] [4]

Common Use Concentration 0.5% as a preservative in multi-ingredient formulations [2] [4]
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Analytical Methods for Determination

For quality control and stability testing in drug development, Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC) is a key method for analyzing chlorobutanol hemihydrate. Here are detailed

experimental protocols based on the search results.

RP-HPLC Method for Ophthalmic Formulations (Stability-
Indicating)

This method, suitable for analyzing chlorobutanol in ointments and aqueous solutions, serves as a stability-

indicating assay [5].

Parameter Specification

Objective Stability-indicating assay for chlorobutanol in ophthalmic ointments and
solutions [5].

Column 10-micron Octadecylsilane (C18) [5].

Mobile Phase Methanol:Water (50:50) [5].

Flow Rate Not specified in the source (method from 1983).
Detection UV absorption at 210 nm [5].

Capacity Factor (K') 4.1 for chlorobutanol [5].

Method Linear standard curves with 99.4% average recovery; effective for degradation
Performance studies [5].

RP-HPLC Method for Simultaneous Determination in a Pomade

This method was developed to simultaneously quantify chlorobutanol alongside other active ingredients like
ephedrine HCI and naphazoline HCI [6].
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Parameter Specification

Objective Simultaneous quantification of multiple active ingredients, including
chlorobutanol, in a pharmaceutical pomade [6].

Column Agilent Zorbax Eclipse XDB C18 (75 mm x 3.0 mm, 3.5um) [6].
Column 40°C [6].

Temperature

Mobile Phase Binary gradient of 15 mM phosphate buffer (pH 3.0) and Methanol [6].
Flow Rate 0.6 mL min~1 [6].

Detection UV at 210 nm [6].

Linear Range for 2.89 - 24.4 yg mL~1 [6].
CLO

LOD for CLO 0.86 pug mL-1 [6].

The experimental workflow for developing and applying these HPLC methods can be summarized as

follows:
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HPLC Method Workflow

Safety and Handling Information
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Proper handling of chlorebutanol hemihydrate is crucial due to its associated hazards [1].

e Hazard Statements: Harmful if swallowed (H302) [1].

¢ Precautionary Measures: When handling, use personal protective equipment including dust mask
type N95 (US), Eyeshields, and Gloves [1].

¢ Toxicity Profile: The compound is known to be toxic to the liver, a skin irritant, and a severe eye
irritant [4].

Conclusion

Chlorobutanol hemihydrate is a versatile agent in pharmaceuticals. The melting point of 75-79°C is a key

identifier [1] [3], and the RP-HPLC methods provided are reliable for its analysis in complex formulations

[6] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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